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Compound of Interest

Compound Name: Diaminorhodamine-M

Cat. No.: B3039162 Get Quote

Introduction

Nitric oxide (NO) is a versatile, gaseous signaling molecule crucial for a wide array of

physiological processes in plants.[1] It plays a pivotal role in growth, development, and

responses to both biotic and abiotic stress.[2] As a free radical, NO can readily diffuse across

cell membranes, acting as an ideal paracrine and autocrine signaling molecule.[1] Plant cells

synthesize NO through several pathways, including nitrate reductase (NR)-dependent

pathways in the cytosol and potential L-arginine-dependent nitric oxide synthase (NOS)-like

activities.[3][4] NO's signaling functions are often mediated through post-translational

modifications of proteins, such as S-nitrosation and tyrosine nitration, or through the cGMP

signaling pathway, influencing downstream responses including stomatal closure, root

development, and defense mechanisms.[3][5]

Accurate detection and quantification of NO are essential for understanding its complex roles.

Diaminorhodamine-M (DAR-M) and its cell-permeable derivative, Diaminorhodamine-4M

Acetoxymethyl Ester (DAR-4M AM), are rhodamine-based fluorescent probes designed for the

detection of NO and other reactive nitrogen species (RNS).[6][7] Unlike the probe alone which

is weakly fluorescent, DAR-M reacts with an oxidation product of NO (likely N₂O₃) to form a

highly fluorescent triazole product (DAR-4M T), which emits a distinct orange fluorescence.[8]

[9] This makes it a valuable tool for real-time imaging of NO dynamics in plant cells and tissues.
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The selection between DAR-4M and DAR-4M AM depends on the experimental goal,

specifically whether extracellular or intracellular NO is being measured. All quantitative data is

summarized in the table below for easy comparison.

Property
Diaminorhodamine
-4M (DAR-4M)

Diaminorhodamine
-4M AM (DAR-4M
AM)

Reference

Cell Permeability Cell-impermeable Cell-permeable [8][10]

Primary Application
Detection of

extracellular NO

Detection of

intracellular NO
[8][10]

Mechanism of Action
Reacts with NO

oxidation products

AM ester is cleaved

by intracellular

esterases to yield cell-

impermeable DAR-

4M, which then reacts

with NO oxidation

products

[9][10]

Excitation Maxima ~560 nm

~560 nm (after

conversion to DAR-

4M)

[8][10]

Emission Maxima ~575 nm

~575 nm (after

conversion to DAR-

4M T)

[6][8][10]

Recommended

Solvent
DMSO DMSO [6]

Typical Stock Conc. 5 mM 5 mM [8][10]

Typical Working Conc. 5 - 10 µM 5 - 10 µM [10]

Effective pH Range 4 - 12 4 - 12 [8][10]

Detection Limit ~10 nM ~10 nM [11][12]
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Visualizing the complex biological context and the probe's mechanism is crucial for

experimental design.
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Simplified Nitric Oxide Signaling in Plants

Abiotic & Biotic Stress
(e.g., Drought, Pathogens)

NO Synthesis
(NR, NOS-like enzymes)

Induces

Nitric Oxide (NO)

Post-Translational
Modifications

Mediates

Phytohormone Crosstalk
(ABA, Auxin, SA)

Interacts with

S-nitrosation Tyrosine Nitration
Physiological Responses

(Stomatal Closure, Root Growth,
Defense Gene Expression)
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Mechanism of Intracellular NO Detection by DAR-4M AM

Extracellular Space

Cytoplasm

DAR-4M AM
(Cell-Permeable)

DAR-4M AM

Diffusion across
plasma membrane

DAR-4M
(Cell-Impermeable,

Weakly Fluorescent)

Hydrolysis

Intracellular
Esterases

DAR-4M T
(Highly Fluorescent)

Reaction

NO + O₂ → N₂O₃
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Experimental Workflow for NO Detection

1. Prepare Plant Material
(e.g., root tips, leaf peels)

2. Prepare 5-10 µM DAR-4M AM
 in Loading Buffer

3. Incubate Sample with Probe
(30-60 min, in dark)

Control: Add NO Scavenger
(e.g., 200 µM cPTIO)

Pre-incubation & co-incubation

4. Wash to Remove
Excess Probe

5. Image Acquisition
(Ex: ~560nm, Em: ~575nm)

6. Quantify Fluorescence
Intensity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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